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Compound of Interest

Compound Name: 4-Butoxy-3-ethoxybenzaldehyde

Cat. No.: B1270981

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the high-yield synthesis of 4-Butoxy-3-
ethoxybenzaldehyde, a valuable intermediate in the development of various pharmaceutical
compounds. The synthesis is based on the robust and widely applicable Williamson ether

synthesis, which allows for the efficient O-alkylation of 3-Ethoxy-4-hydroxybenzaldehyde (Ethyl
Vanillin).

Introduction

4-Butoxy-3-ethoxybenzaldehyde is a key building block in organic synthesis, particularly in
the preparation of active pharmaceutical ingredients (APIS). Its structure, featuring both butoxy
and ethoxy groups on a benzaldehyde core, offers multiple points for further functionalization.
The Williamson ether synthesis is a reliable and straightforward method for preparing such aryl
ethers, proceeding via an SN2 reaction between a phenoxide ion and an alkyl halide.[1][2] This
application note details a high-yield protocol for the synthesis of 4-Butoxy-3-
ethoxybenzaldehyde from commercially available 3-Ethoxy-4-hydroxybenzaldehyde and 1-
bromobutane.

Reaction Scheme
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The synthesis proceeds via the deprotonation of the hydroxyl group of 3-Ethoxy-4-
hydroxybenzaldehyde by a base, typically potassium carbonate, to form a phenoxide ion. This
nucleophilic phenoxide then attacks the electrophilic carbon of 1-bromobutane, displacing the
bromide ion and forming the desired ether linkage.
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Experimental Workflow for the Synthesis of 4-Butoxy-3-ethoxybenzaldehyde

1. Reaction Setup
Dissolve 3-Ethoxy-4-hydroxybenzaldehyde
in anhydrous acetone

2. Phenoxide Formation
Add K2CO3 and stir
3. Alkylation
Add 1-bromobutane

4. Reflux
Heat the mixture for 12-18 hours

!

5. Work-up
Cool, filter, and remove acetone

!

6. Extraction
Dissolve in diethyl ether and wash

!

7. Drying & Concentration
Dry with MgSO4 and evaporate solvent

!

8. Purification (Optional)
Column chromatography or recrystallization

!

Final Product
4-Butoxy-3-ethoxybenzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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